molecular formula C18H14BrN3O3 B6518098 N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide CAS No. 904525-89-9

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide

Cat. No. B6518098
CAS RN: 904525-89-9
M. Wt: 400.2 g/mol
InChI Key: FPDGBDCAULOVFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide, also known as NBP2TPA, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. NBP2TPA is a small molecule that has been found to have a wide range of biochemical and physiological activities. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, as well as a variety of other beneficial effects.

Scientific Research Applications

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide has been used in a variety of scientific research applications. It has been used to study the effects of inflammation, cancer, and microbial infections. It has also been used to study the effects of oxidative stress, as well as the effects of certain drugs and toxins on cells. Additionally, it has been used to study the effects of certain hormones and neurotransmitters on cells.

Mechanism of Action

Mode of Action

It has been suggested that it disrupts yeast mitochondrial function by inhibiting respiratory chain complexes . This inhibition of respiratory chain complexes results in a decrease in the intracellular ATP levels in yeast cells .

Biochemical Pathways

AKOS001913699 affects the mitochondrial respiratory chain, a crucial biochemical pathway in yeast cells. By inhibiting respiratory chain complexes III and IV, it disrupts the normal functioning of these cells . The downstream effects of this disruption include a decrease in intracellular ATP levels, which leads to energy depletion and decreased cell growth .

Result of Action

The primary result of AKOS001913699’s action is the disruption of yeast mitochondrial function. This disruption leads to a decrease in intracellular ATP levels, resulting in energy depletion and decreased cell growth . It’s important to note that these results are based on studies conducted in yeast cells, and the effects in other organisms may vary.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide for laboratory experiments is its low cost and easy availability. Additionally, it has been found to be relatively stable and can be stored for long periods of time. However, it should be noted that N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide is not very soluble in water, which can limit its use in some laboratory experiments.

Future Directions

The potential applications of N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide are still being explored. Future research could focus on further understanding the mechanism of action of N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide and its effects on various biochemical and physiological processes. Additionally, further research could focus on developing new applications for N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide, such as its use in drug delivery or as a therapeutic agent. Additionally, further research could focus on improving the solubility of N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide in water, which would allow for its use in a wider range of laboratory experiments.

Synthesis Methods

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide can be synthesized from 4-bromophenylacetic acid and 2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-ylacetamide. The reaction is catalyzed by a base and proceeds in a two-step process. First, the 4-bromophenylacetic acid is reacted with the 2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-ylacetamide in the presence of a base to form the N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide. The reaction is then quenched with an acid to stop the reaction and yield the desired product.

properties

IUPAC Name

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenylpyrazin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14BrN3O3/c19-13-6-8-14(9-7-13)20-16(23)12-21-10-11-22(18(25)17(21)24)15-4-2-1-3-5-15/h1-11H,12H2,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPDGBDCAULOVFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14BrN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-bromophenyl)-2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.